Cas no 186406-38-2 (6-Quinoxalinecarboxylic acid, 2,3-bis(4-bromophenyl)-)

• Product Name: 6-Quinoxalinecarboxylic acid, 2,3-bis(4-bromophenyl)-
• CAS No: 186406-38-2
• MF: C₂₁H₁₂Br₂N₂O₂
• MW: 484.140183448792
• CID: 1379725
• Update Time: 2024-08-16

6-Quinoxalinecarboxylic acid, 2,3-bis(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Quinoxalinecarboxylic acid, 2,3-bis(4-bromophenyl)-

• Inchi： 1S/C21H12Br2N2O2/c22-15-6-1-12(2-7-15)19-20(13-3-8-16(23)9-4-13)25-18-11-14(21(26)27)5-10-17(18)24-19/h1-11H,(H,26,27)
• InChI Key： MKRJYIZRCZUXDY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(O)=O)=CC=2)N=C(C2=CC=C(Br)C=C2)C=1C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 481.92656

Experimental Properties

• Density: 1.695±0.06 g/cm3(Predicted)
• Boiling Point: 566.1±45.0 °C(Predicted)
• PSA: 63.08
• pka: 3.08±0.30(Predicted)